(2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine

• IUPAC Name: (2R)-2-(1,2,3,4-tetrahydronaphthalen-2-yl)propan-1-amine
• InChI: InChI=1S/C13H19N/c1-10(9-14)12-7-6-11-4-2-3-5-13(11)8-12/h2-5,10,12H,6-9,14H2,1H3/t10-,12?/m0/s1
• InChI Key: IPGKIRQJEHAMLA-NUHJPDEHSA-N
• Canonical SMILES: CC(CN)C1CCC2=CC=CC=C2C1
• Isomeric SMILES: C[C@@H](CN)C1CCC2=CC=CC=C2C1
• Molecular Formula: C13H19N
• Molecular Weight: 189.30 g/mol

Description

(2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine, also known as THN-α, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. THN-α is a chiral amine that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, and future directions.

Mechanism of Action

(2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα's mechanism of action is not fully understood, but it is believed to act as a monoamine reuptake inhibitor. Studies have shown that (2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα has a higher affinity for the serotonin transporter than the norepinephrine transporter, suggesting its potential use as a selective serotonin reuptake inhibitor. (2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα has also been shown to increase the levels of dopamine and norepinephrine in the prefrontal cortex.
Biochemical and Physiological Effects
(2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα has been shown to have antidepressant and anxiolytic effects in animal models. Studies have also shown that (2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα can increase the levels of dopamine and norepinephrine in the prefrontal cortex. (2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

(2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα has advantages and limitations for lab experiments. (2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα has been shown to have a higher affinity for the serotonin transporter than the norepinephrine transporter, suggesting its potential use as a selective serotonin reuptake inhibitor. However, (2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα's mechanism of action is not fully understood, and its potential therapeutic applications require further research.

Future Directions

There are several future directions for the study of (2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα. Further research is needed to fully understand (2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα's mechanism of action and its potential therapeutic applications. Studies could explore the effects of (2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα on other neurotransmitter systems and its potential use in the treatment of other psychiatric disorders. Additionally, studies could investigate the effects of (2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα on cognitive function and memory.

Synthesis Methods

(2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα can be synthesized through various methods, including the reductive amination of 2-tetralone with (R)-1-phenylethylamine, the reduction of 2-tetralone with sodium borohydride followed by reductive amination with (R)-1-phenylethylamine, and the reduction of 2-tetralone with lithium aluminum hydride followed by reductive amination with (R)-1-phenylethylamine. The synthesis method used can affect the purity and yield of (2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα.

Scientific Research Applications

(2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα has been studied for its potential therapeutic applications, including its use as an antidepressant and anxiolytic agent. Studies have shown that (2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα has a higher affinity for the serotonin transporter than the norepinephrine transporter, suggesting its potential use as a selective serotonin reuptake inhibitor. (2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα has also been shown to have anxiolytic effects in animal models.